![molecular formula C15H14N2O5S B1230709 5-Nitro-2-thiophenecarboxylic acid [2-oxo-2-(1-phenylethylamino)ethyl] ester](/img/structure/B1230709.png)
5-Nitro-2-thiophenecarboxylic acid [2-oxo-2-(1-phenylethylamino)ethyl] ester
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Overview
Description
5-nitro-2-thiophenecarboxylic acid [2-oxo-2-(1-phenylethylamino)ethyl] ester is a member of thiophenes and a C-nitro compound.
Scientific Research Applications
Reductive Acetylation in Chemistry
- 5-Nitro-2-thiophenecarboxylic acid and its esters undergo reductive acetylation to form 4-acetylamino-2-thiophenecarboxylic acids or their esters, as demonstrated by Gol'dfarb et al. (1983) (Gol'dfarb, Bulgakova, & Fabrichnyǐ, 1983).
Transformation Using Soft NO⊕-Species
- Jørgensen, Ghattas, and Lawesson (1982) studied the reaction of thiocarbonyl compounds with NaNO2, which includes compounds similar to 5-Nitro-2-thiophenecarboxylic acid (Jørgensen, Ghattas, & Lawesson, 1982).
Structural Effects in Thiophene Derivatives
- Bettencourt‐Dias, Viswanathan, and Ruddy (2005) discussed the solid-state structures and intermolecular forces in thiophene derivatives, which could include compounds like 5-Nitro-2-thiophenecarboxylic acid (Bettencourt‐Dias, Viswanathan, & Ruddy, 2005).
Catalysis of Thiol Ester Hydrolysis
- Brown and Aman (1997) conducted studies on thiol ester hydrolysis, which might have relevance to the hydrolysis of esters in compounds like 5-Nitro-2-thiophenecarboxylic acid (Brown & Aman, 1997).
Synthesis of Biologically Active Compounds
- Yuanbiao et al. (2016) mentioned the synthesis of chloro-2-oxo-butyric acid ethyl ester, an intermediate in biologically active compounds like thiazole carboxylic acids, which can be related to the synthesis involving 5-Nitro-2-thiophenecarboxylic acid (Yuanbiao et al., 2016).
Synthesis of Nitro-1,2-di-oxo-4-thioindeno Pyrimidines
- El-Zimaity, Kandeel, El-Morsi, and Elnagdi (1977) explored the synthesis of nitro-indan-diones, related to 5-Nitro-2-thiophenecarboxylic acid, and their conversion to pyrimidine derivatives (El-Zimaity et al., 1977).
Properties
Molecular Formula |
C15H14N2O5S |
---|---|
Molecular Weight |
334.3 g/mol |
IUPAC Name |
[2-oxo-2-(1-phenylethylamino)ethyl] 5-nitrothiophene-2-carboxylate |
InChI |
InChI=1S/C15H14N2O5S/c1-10(11-5-3-2-4-6-11)16-13(18)9-22-15(19)12-7-8-14(23-12)17(20)21/h2-8,10H,9H2,1H3,(H,16,18) |
InChI Key |
NHJYQKGRAJXZSA-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)COC(=O)C2=CC=C(S2)[N+](=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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